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Compound of Interest

Compound Name: TDRL-551

Cat. No.: B15586761

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro studies conducted on TDRL-
551, a small molecule inhibitor of Replication Protein A (RPA). TDRL-551 targets the crucial
interaction between RPA and single-stranded DNA (ssDNA), a fundamental process in DNA
replication and repair. By disrupting this interaction, TDRL-551 demonstrates significant anti-
cancer activity, both as a single agent and in synergy with platinum-based chemotherapeutics.
This document outlines the quantitative data from studies on various cancer cell lines, detailed
experimental protocols for key assays, and visual representations of the underlying molecular
pathways and experimental procedures.

Quantitative Data Summary

The anti-cancer activity of TDRL-551 has been evaluated across several cancer cell lines, with
a primary focus on epithelial ovarian cancer (EOC) and non-small cell lung cancer (NSCLC).
The following tables summarize the key quantitative findings from these in vitro studies.

Table 1: In Vitro and Cellular Inhibitory Activity of TDRL-551
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Assay Type Parameter Value Cell Line

Electrophoretic

Mobility Shift Assay In Vitro ICso 18 uM[1]

(EMSA)

Clonogenic Survival A2780 (Epithelial
Cellular ICso 25 uM[1][2] )

Assay Ovarian Cancer)

Table 2: Single Agent Anti-Cancer Activity of TDRL-551 in Various Cancer Cell Lines

Cell Line Cancer Type Single Agent Activity
A2780 Epithelial Ovarian Cancer ICs0 of 25 uM[2]
o ) Similar activity to A2780
SKOV3 Epithelial Ovarian Cancer
cells[2]
o ) Similar activity to A2780
OVCA429 Epithelial Ovarian Cancer
cells[2]
Similar activity to A2730
H460 Non-Small Cell Lung Cancer

cells[2]

Signaling Pathway and Mechanism of Action

TDRL-551 functions by directly inhibiting the binding of Replication Protein A (RPA) to single-
stranded DNA (ssDNA). RPA is a critical protein in DNA metabolism, playing essential roles in
DNA replication, repair (such as nucleotide excision repair and homologous recombination),
and the activation of DNA damage checkpoints. By preventing the RPA-ssDNA interaction,
TDRL-551 disrupts these fundamental cellular processes, leading to cell cycle arrest and
apoptosis in cancer cells. This mechanism of action also underlies its synergistic effects with
DNA-damaging agents like platinum-based drugs.
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In Vitro Evaluation of TDRL-551
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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